Cas no 98820-85-0 (Phosphonic acid,(1-aminoethyl)-, diethyl ester, hydrochloride, (R)- (9CI))

• Product Name: Phosphonic acid,(1-aminoethyl)-, diethyl ester, hydrochloride, (R)- (9CI)
• CAS No: 98820-85-0
• Molecular Formula: C₈H₁₁NO
• Molecular Weight: 137.17904
• CID: 802073
• PubChem ID: 91884880

Phosphonic acid,(1-aminoethyl)-, diethyl ester, hydrochloride, (R)- (9CI) Properties

Names and Identifiers

• Phosphonic acid,(1-aminoethyl)-, diethyl ester, hydrochloride, (R)- (9CI)
• 2-Methyl-4-methoxyaniline
• Phosphonic acid, (1-​aminoethyl)​-​, diethyl ester, hydrochloride, (R)​- (9CI)
• Diethyl (R)-(1-aminoethyl)phosphonate hydrochloride
• 98820-85-0
• Diethyl(R)-(1-aminoethyl)phosphonatehydrochloride

• InChIKey： YPNAFBJJHSWFNN-FYZOBXCZSA-N
• Inchi： InChI=1S/C6H16NO3P.ClH/c1-4-9-11(8,6(3)7)10-5-2;/h6H,4-5,7H2,1-3H3;1H/t6-;/m1./s1
• SMILES： CCOP(=O)(C(C)N)OCC.Cl

Computed Properties

• Exact Mass: 217.0634581g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 217.0634581g/mol
• Heavy Atom Count: 12
• Complexity: 141
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 61.6Ų